5-Fluoropentylindole
Overview
Description
A wide variety of aminoalkylindole analogs are potent synthetic cannabinoids (CBs), including many of the JWH compounds. An alkyl chain of five carbons in length produces compounds with high affinity for both the central CB1 and the peripheral CB2 receptors. The addition of a terminal fluorine to the pentyl chain can further increase affinity for both CB receptors. 5-Fluoropentylindole is the base structure for a variety of synthetic CBs. A range of structures are commonly added to this base via a ketone linkage at the three position of the indole. The physiological and toxicological properties of this compound have not been evaluated. This product is intended for forensic and research applications.
Scientific Research Applications
Metabolic Profiling and Metabolite Identification :
- The metabolism of synthetic cannabinoids, including those with a 5-Fluoropentylindole structure, has been extensively studied. Metabolic profiling in human hepatocytes and liver microsomes revealed that 5-Fluoropentylindole undergoes various biotransformations, including hydroxylation, ketone formation, carboxylation, and oxidative defluorination (Wohlfarth et al., 2015). Similar metabolic pathways have been observed for other synthetic cannabinoids, suggesting a pattern of biotransformation that is crucial for their detection in biological samples and understanding their pharmacodynamics (Wohlfarth et al., 2014).
Investigation in Forensic Toxicology :
- Forensic toxicology research has involved investigating the metabolism and presence of 5-Fluoropentylindole derivatives in biological samples, such as urine and blood. This includes identifying specific metabolites that can serve as biomarkers for the consumption of substances containing 5-Fluoropentylindole (Usui et al., 2018).
Pharmacokinetic Studies :
- The pharmacokinetics of 5-Fluoropentylindole and its analogs are an area of research focus. Understanding how these substances are absorbed, metabolized, and excreted by the body is key to developing methods for their detection and understanding their potential toxicological effects (Yeter & Ozturk, 2019).
Clinical Implications and Toxicity Studies :
- Clinical studies often examine the potential toxic effects of 5-Fluoropentylindole derivatives, particularly in relation to cardiovascular toxicity. This includes exploring the mechanisms of action that could lead to such toxicity and the implications for patient safety (Sara et al., 2018).
properties
Product Name |
5-Fluoropentylindole |
|---|---|
Molecular Formula |
C13H16FN |
Molecular Weight |
205.3 |
InChI |
InChI=1S/C13H16FN/c14-9-4-1-5-10-15-11-8-12-6-2-3-7-13(12)15/h2-3,6-8,11H,1,4-5,9-10H2 |
InChI Key |
CRRVPRNYXWCQPP-UHFFFAOYSA-N |
SMILES |
FCCCCCN1C=CC2=CC=CC=C21 |
synonyms |
1-(5-fluoropentyl)-1H-indole |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
